Cas no 1286725-08-3 (N-(2-hydroxy-2-methyl-4-phenylbutyl)furan-2-carboxamide)

N-(2-hydroxy-2-methyl-4-phenylbutyl)furan-2-carboxamide is a synthetic compound with potential applications in organic synthesis. It features a furan ring and a carboxamide group, offering versatile reactivity in chemical transformations. This compound is valued for its stability and ease of handling, making it suitable for research and development purposes in the pharmaceutical and agrochemical industries.
N-(2-hydroxy-2-methyl-4-phenylbutyl)furan-2-carboxamide structure
1286725-08-3 structure
Product Name:N-(2-hydroxy-2-methyl-4-phenylbutyl)furan-2-carboxamide
CAS No:1286725-08-3
MF:C16H19NO3
MW:273.326964616776
CID:6003090
PubChem ID:52992672
Update Time:2025-11-01

N-(2-hydroxy-2-methyl-4-phenylbutyl)furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-(2-hydroxy-2-methyl-4-phenylbutyl)furan-2-carboxamide
    • 2-Furancarboxamide, N-(2-hydroxy-2-methyl-4-phenylbutyl)-
    • AKOS024524238
    • VU0525344-1
    • 1286725-08-3
    • F5857-4173
    • Inchi: 1S/C16H19NO3/c1-16(19,10-9-13-6-3-2-4-7-13)12-17-15(18)14-8-5-11-20-14/h2-8,11,19H,9-10,12H2,1H3,(H,17,18)
    • InChI Key: NWERKEOWSOKAFQ-UHFFFAOYSA-N
    • SMILES: O1C=CC=C1C(NCC(O)(C)CCC1=CC=CC=C1)=O

Computed Properties

  • Exact Mass: 273.13649347g/mol
  • Monoisotopic Mass: 273.13649347g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 6
  • Complexity: 315
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 62.5Ų

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Additional information on N-(2-hydroxy-2-methyl-4-phenylbutyl)furan-2-carboxamide

Professional Introduction to N-(2-hydroxy-2-methyl-4-phenylbutyl)furan-2-carboxamide (CAS No. 1286725-08-3)

N-(2-hydroxy-2-methyl-4-phenylbutyl)furan-2-carboxamide, a compound with the CAS number 1286725-08-3, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The molecular structure of this compound features a furan core, which is a five-membered heterocyclic aromatic ring containing one oxygen atom. This feature contributes to its distinct chemical behavior and reactivity, making it a valuable scaffold for the development of novel bioactive molecules.

The presence of a 2-hydroxy group and a 2-methyl substituent on the butyl chain further enhances the compound's versatility. These functional groups not only influence the compound's solubility and stability but also play a crucial role in its interactions with biological targets. The 4-phenyl group adds another layer of complexity, providing a site for potential modifications and enhancing the compound's binding affinity to specific receptors or enzymes.

In recent years, there has been growing interest in exploring the pharmacological potential of furan-based compounds. The furan ring is known for its ability to mimic certain natural products and has been widely used in the synthesis of various therapeutic agents. N-(2-hydroxy-2-methyl-4-phenylbutyl)furan-2-carboxamide is no exception and has been investigated for its potential role in treating various diseases, including inflammatory disorders and neurodegenerative conditions.

One of the most compelling aspects of this compound is its potential as an inhibitor of specific enzymes that are implicated in disease pathogenesis. For instance, studies have shown that furan derivatives can interact with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammation. By modulating the activity of these enzymes, N-(2-hydroxy-2-methyl-4-phenylbutyl)furan-2-carboxamide may offer a novel therapeutic approach to managing inflammatory conditions.

The synthesis of this compound involves a multi-step process that requires careful optimization to ensure high yield and purity. The key steps include the formation of the furan ring, followed by functionalization with the appropriate substituents. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve the desired molecular architecture efficiently.

Evaluation of N-(2-hydroxy-2-methyl-4-phenylbutyl)furan-2-carboxamide in preclinical studies has revealed promising results regarding its bioactivity and safety profile. In vitro assays have demonstrated its ability to inhibit target enzymes with high specificity, suggesting that it may have fewer side effects compared to existing drugs. Additionally, preliminary in vivo studies have shown that the compound can effectively reduce inflammation in animal models without causing significant toxicity.

The structural features of N-(2-hydroxy-2-methyl-4-phenylbutyl)furan-2-carboxamide make it an attractive candidate for further development into a clinical drug. Its unique combination of functional groups allows for fine-tuning of its pharmacological properties through structural modifications. This flexibility is crucial for optimizing drug efficacy and minimizing adverse effects.

In conclusion, N-(2-hydroxy-2-methyl-4-phenylbutyl)furan-2-carboxamide (CAS No. 1286725-08-3) is a promising compound with significant potential in pharmaceutical applications. Its unique structural characteristics and favorable pharmacological properties make it an excellent candidate for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in the discovery and development of new therapies.

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